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Compound of Interest

Compound Name: Tinidazole-d5

Cat. No.: B565197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tinidazole-d5, a deuterated

analog of the antimicrobial agent Tinidazole. This document details its chemical structure,

isotopic labeling, and physical and chemical properties. It also outlines the established

mechanism of action of Tinidazole, which is fundamental to understanding the biological activity

of its deuterated form. While a specific, detailed experimental protocol for the synthesis of

Tinidazole-d5 is not publicly available, this guide infers a probable synthetic route based on

established methods for the parent compound and related deuterated molecules. Similarly,

specific pharmacokinetic and mass spectrometry data for Tinidazole-d5 are not widely

published; therefore, this guide presents data for the non-deuterated Tinidazole as a reference

point.

Chemical Structure and Isotopic Labeling
Tinidazole-d5 is a stable isotope-labeled version of Tinidazole, where five hydrogen atoms on

the ethylsulfonyl ethyl group have been replaced with deuterium atoms. This specific labeling

makes it a valuable internal standard for quantitative analysis of Tinidazole in biological

matrices by mass spectrometry.

IUPAC Name: 1-[2-(Ethyl-d5-sulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole

Chemical Formula: C₈H₈D₅N₃O₄S
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The deuterium labeling is located on the terminal ethyl group of the ethylsulfonyl ethyl side

chain attached to the imidazole ring.

Chemical Structure Visualization
Caption: Chemical structure of Tinidazole-d5 with deuterium atoms (D) indicated.

Physicochemical and Spectrometric Data
The incorporation of deuterium atoms results in a higher molecular weight for Tinidazole-d5
compared to its non-deuterated counterpart. This mass difference is the basis for its use as an

internal standard in mass spectrometry-based assays.

Property Tinidazole Tinidazole-d5

Molecular Formula C₈H₁₃N₃O₄S C₈H₈D₅N₃O₄S

Molecular Weight 247.27 g/mol 252.30 g/mol

Monoisotopic Mass 247.0627 g/mol 252.0941 g/mol

HPLC-MS/MS (MRM) m/z 247.4 → 81.9[1]

Not explicitly found, but

expected to be m/z 252.4 →

fragments

Synthesis of Tinidazole-d5: A Proposed
Experimental Protocol
While a specific, detailed experimental protocol for the synthesis of Tinidazole-d5 is not readily

available in the reviewed literature, a plausible synthetic route can be inferred from the known

synthesis of Tinidazole and general methods for deuterium labeling. The synthesis of

Tinidazole typically involves the reaction of 2-methyl-5-nitroimidazole with a suitable

ethylsulfonyl ethylating agent.

A likely approach for the synthesis of Tinidazole-d5 would involve the use of a deuterated

ethylating agent, such as ethyl-d5 iodide or a similar deuterated precursor, to introduce the

deuterium-labeled ethyl group.
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Inferred Synthetic Workflow
The synthesis can be conceptualized in two main stages: preparation of the deuterated

ethylating agent and its subsequent reaction with 2-methyl-5-nitroimidazole.
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Stage 1: Preparation of Deuterated Precursor

Stage 2: Synthesis of Tinidazole-d5

Ethanol-d6 Ethyl-d5-iodide
Halogenation

Ethyl-d5-thiol
Thiolation

2-(Ethyl-d5-thio)ethanol
Reaction with 2-mercaptoethanol

1-[2-(Ethyl-d5-thio)ethyl]-
2-methyl-5-nitroimidazole

Condensation

2-Methyl-5-nitroimidazole Tinidazole-d5
Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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